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carboxylate

Cat. No.: B1275099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl 3-formylpyrrolidine-1-carboxylate, with CAS number 276872-86-7, is a valuable

chiral building block in organic synthesis and medicinal chemistry. The pyrrolidine scaffold is a

privileged structure found in numerous natural products and pharmaceuticals. This compound's

utility stems from its bifunctional nature: a formyl group at the 3-position that serves as a

versatile handle for carbon-carbon bond formation and other transformations, and a

benzyloxycarbonyl (Cbz) protected nitrogen that allows for controlled manipulation of the

pyrrolidine ring. This guide provides a comprehensive overview of its synthesis, key reactions,

and physicochemical properties.

Physicochemical and Spectroscopic Data
While experimentally determined physical properties such as melting and boiling points are not

consistently reported in the literature, a summary of its key chemical identifiers and predicted

spectroscopic data is provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1275099?utm_src=pdf-interest
https://www.benchchem.com/product/b1275099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 276872-86-7

Molecular Formula C₁₃H₁₅NO₃[1]

Molecular Weight 233.26 g/mol [1]

Monoisotopic Mass 233.1052 u[1]

Table 2: Predicted Spectroscopic Data

Spectroscopy Characteristic Peaks

¹H NMR
~9.6 ppm (s, 1H, CHO), ~7.3 ppm (m, 5H, Ar-H),

~5.1 ppm (s, 2H, OCH₂Ph)[1]

¹³C NMR
>195 ppm (CHO), ~155 ppm (N-COO), 127-136

ppm (Ar-C), ~67 ppm (OCH₂)[1]

IR Spectroscopy
~1720-1740 cm⁻¹ (C=O, aldehyde), ~1690-1710

cm⁻¹ (C=O, carbamate)[1]

Synthesis of Benzyl 3-formylpyrrolidine-1-
carboxylate
The synthesis of Benzyl 3-formylpyrrolidine-1-carboxylate is typically achieved through a

three-step sequence starting from pyrrolidine-3-carboxylic acid. The general synthetic workflow

is outlined below.
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Synthesis of Benzyl 3-formylpyrrolidine-1-carboxylate

Step 1: N-Protection

Step 2: Reduction

Step 3: Oxidation

Pyrrolidine-3-carboxylic acid

N-Cbz-pyrrolidine-
3-carboxylic acid

Benzyl chloroformate,
Base

(S)-Benzyl 3-(hydroxymethyl)pyrrolidine-
1-carboxylate

Reducing agent
(e.g., BH3-THF)

Benzyl 3-formylpyrrolidine-
1-carboxylate

Oxidizing agent
(e.g., Swern or Dess-Martin)
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Key Reactions of Benzyl 3-formylpyrrolidine-1-carboxylate

Horner-Wadsworth-Emmons Reaction

Wittig Reaction

Benzyl 3-formylpyrrolidine-
1-carboxylate

α,β-Unsaturated Ester

Phosphonate ylide,
Base

Alkene

Phosphonium ylide,
Base

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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